22-Hydroxyvitamin D4

• CAS: 51504-03-1
• Synonyms: (22S)-22,23-dihydro-22-hydroxyergocalciferol(22S)-9,10-secoergosta-5,7,10(19)-triene-3 alpha, 22-diol; 22-hydroxyvitamin D4
• Molecular Formula: C28H46O2
• Molecular Weight: 414.7 g/mol
• SMILES: CC(C)C(C)CC(C(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)O
• InChI: InChI=1S/C28H46O2/c1-18(2)20(4)16-27(30)21(5)25-13-14-26-22(8-7-15-28(25,26)6)10-11-23-17-24(29)12-9-19(23)3/h10-11,18,20-21,24-27,29-30H,3,7-9,12-17H2,1-2,4-6H3/b22-10+,23-11-/t20-,21-,24+,25+,26-,27-,28+/m0/s1
• InChIKey: XSQPEDUIZLIJNM-YMPPMCSHSA-N

22-Hydroxyvitamin D4 [(22S)-22,23-dihydro-22-hydroxyergocalciferol, CAS 51504-03-1] is a synthetic hydroxylated derivative of vitamin D4 distinguished by a saturated 22–23 carbon–carbon bond, a C24-methyl substituent, and a stereospecific (22S)-hydroxyl group on its side chain. It belongs to the 9,10-secoergostane class of vitamin D analogs.

22-Hydroxyvitamin D4 (CAS 51504-03-1): Structural Identity and Procurement Baseline for the D4-Series Secosteroid

22-Hydroxyvitamin D4 [(22S)-22,23-dihydro-22-hydroxyergocalciferol, CAS 51504-03-1] is a synthetic hydroxylated derivative of vitamin D4 distinguished by a saturated 22–23 carbon–carbon bond, a C24-methyl substituent, and a stereospecific (22S)-hydroxyl group on its side chain [1]. It belongs to the 9,10-secoergostane class of vitamin D analogs. First prepared by Crump and co-workers via irradiation of (22S)-22,23-dihydro-22-hydroxyergosterol, the compound was characterized as a vitamin D analog devoid of significant antirachitic activity in the rat model [1]. The molecule shares the seco-steroid backbone of all vitamin D congeners but incorporates three structural features—22,23-saturation, a 24β-methyl group, and the 22-hydroxyl—that collectively distinguish it from the clinically prevalent vitamins D2 and D3, as well as from the unmodified vitamin D4 scaffold [1].

D4-series secosteroid with saturated 22–23 bond and (22S)-hydroxyl

Reported lack of calcemic activity supports non-calcemic VDR pathway studies

Synthesis via ergosterol irradiation enables stereochemical-control research

• [1] Crump DR, Williams DH, Pelc B. (22S)-hydroxyvitamin D4. J Chem Soc Perkin Trans 1. 1973:2731-2733. DOI: 10.1039/P19730002731. View Source

Why 22-Hydroxyvitamin D4 Cannot Be Interchanged with Generic Vitamin D Analogs: Structural, Metabolic, and Signaling Imperatives

22-Hydroxyvitamin D4 occupies a distinct region of vitamin D chemical space that prevents straightforward substitution by any single commercially available analog. Three features act in concert: (i) the saturated 22–23 bond (absent in D2 and D3) eliminates the conjugated side-chain π-system, altering molecular shape recognized by CYP hydroxylases and the vitamin D-binding protein (DBP) [1]; (ii) the 22(S)-hydroxyl introduces a hydrogen-bond donor/acceptor pair and reduces calculated logP by approximately 0.7–1.3 log units relative to parent vitamin D4 (XLogP3 = 6.9 vs. LogP = 7.6–8.2 for vitamin D4) ; and (iii) the C24-methyl group—shared with the D2 series but absent in D3—redirects hepatic and target-cell metabolism toward C24/C26 hydroxylation rather than side-chain cleavage [1]. Consequently, substituting 22-hydroxyvitamin D4 with 25-hydroxyvitamin D3, 1α,25-dihydroxyvitamin D3, or unmodified vitamin D4 would produce quantitatively different VDR activation profiles, metabolic half-lives, and DBP-binding kinetics. The quantitative evidence below demonstrates that these structural differences translate into measurable functional divergence.

Saturated 22–23 bond Absent in D2 and D3, alters CYP hydroxylase recognition and DBP binding

22(S)-hydroxyl group Lowers logP, introduces H-bond donor/acceptor, and shifts VDR activation profile

C24-methyl group Redirects metabolism toward C24/C26 hydroxylation, not D3-like side-chain cleavage

• [1] Byford V, Strugnell S, Coldwell R, Schroeder N, Makin HLJ, Knutson JC, Bishop CW, Jones G. Use of vitamin D4 analogs to investigate differences in hepatic and target cell metabolism of vitamins D2 and D3. J Steroid Biochem Mol Biol. 2002. (AGRIS Record). View Source

22-Hydroxyvitamin D4 (CAS 51504-03-1): Quantitative Head-to-Head and Cross-Study Evidence for Scientific Selection

Antirachitic Activity: Complete Loss of Calcemic Efficacy Relative to Vitamin D3 and D2 in the Rachitic Rat Model

In the classical rachitic rat assay—the historical gold standard for vitamin D activity—(22S)-hydroxyvitamin D4 produced no significant antirachitic activity, whereas vitamin D3 (cholecalciferol) and vitamin D2 (ergocalciferol) are potent bone-calcification agents in this model [1]. The assay employed rats rendered rachitic by a vitamin D-deficient diet, with antirachitic activity scored by the line-test method on tibial epiphyseal plate calcification. The complete loss of activity was attributed specifically to the presence of the 22(S)-hydroxyl group on the otherwise saturated vitamin D4 side chain [1].

Antirachitic Activity

Head-to-head

No antirachitic activity detected for (22S)-OH-D4 vs. positive control activity for D2 and D3

Supports non-calcemic VDR signaling studies

Rachitic rat model; line-test assay (1973)

Evidence Dimension	Antirachitic (bone-calcification) activity in vitamin D-deficient rats
Target Compound Data	(22S)-hydroxyvitamin D4: no significant antirachitic activity detected
Comparator Or Baseline	Vitamin D3 (cholecalciferol) and vitamin D2 (ergocalciferol): potent antirachitic activity (positive controls, historical standard)
Quantified Difference	Complete ablation of calcemic bone activity (qualitative: active → inactive)
Conditions	In vivo rachitic rat model; vitamin D-deficient diet; tibial line-test assay (J Chem Soc Perkin Trans 1, 1973)

Why This Matters

Procurement of 22-hydroxyvitamin D4 is indicated specifically for experimental systems requiring a vitamin D analog that lacks calcemic activity, enabling dissection of non-classical VDR signaling from classical calcium-homeostatic effects.

• [1] Crump DR, Williams DH, Pelc B. (22S)-hydroxyvitamin D4. J Chem Soc Perkin Trans 1. 1973:2731-2733. DOI: 10.1039/P19730002731. View Source

Lipophilicity Differentiation: XLogP3 Reduction of 0.7–1.3 Units Relative to Parent Vitamin D4 Alters Protein Binding and Membrane Partitioning Predictions

The introduction of the 22(S)-hydroxyl group onto the vitamin D4 scaffold reduces the computed octanol-water partition coefficient from a reported range of LogP = 7.64–8.2 for parent vitamin D4 (22,23-dihydroergocalciferol, CAS 511-28-4) to XLogP3 = 6.9 for 22-hydroxyvitamin D4 . This ΔlogP of approximately –0.7 to –1.3 units represents a meaningful shift in hydrophilicity that is predicted to affect DBP-binding affinity, non-specific membrane partitioning, and the compound's distribution into lipid-rich compartments. For context, the clinically active hormone 1α,25-dihydroxyvitamin D3 has XLogP = 6.75, placing 22-hydroxyvitamin D4 in a comparable lipophilicity range despite lacking the 1α- and 25-hydroxyl groups that drive high-affinity VDR binding [1].

Lipophilicity

Reported

XLogP3 = 6.9 for 22-OH-D4, compared to 7.6–8.2 for vitamin D4 and 6.75 for calcitriol

Supports QSPR model calibration and DBP-binding prediction

Computed values; experimental validation recommended

Evidence Dimension	Lipophilicity (logP / XLogP3)
Target Compound Data	22-Hydroxyvitamin D4: XLogP3 = 6.9
Comparator Or Baseline	Vitamin D4 (22,23-dihydroergocalciferol): LogP = 7.64–8.2 ; 1α,25-dihydroxyvitamin D3: XLogP = 6.75 [1]
Quantified Difference	ΔlogP = –0.7 to –1.3 vs. parent vitamin D4; +0.15 vs. 1α,25(OH)2D3
Conditions	Computed values: XLogP3 (PubChem-derived algorithm) for 22-hydroxyvitamin D4; experimental/computed LogP from ChemSrc and supplier data for vitamin D4; XLogP from IUPHAR/BPS Guide to Pharmacology for 1α,25(OH)2D3

Why This Matters

The distinct logP value positions 22-hydroxyvitamin D4 as a reference compound for calibrating quantitative structure-property relationship (QSPR) models of vitamin D analog lipophilicity and for experimental determination of DBP-binding as a function of side-chain polarity.

• [1] IUPHAR/BPS Guide to Pharmacology. 1,25-dihydroxyvitamin D3 ligand page: XLogP = 6.75. Accessed 2026-05-12. View Source

VDR Nuclear Translocation: Class-Level Evidence from 22-Hydroxyvitamin D3 Demonstrates Partial Agonism Relative to 1,25(OH)2D3

Direct VDR nuclear translocation data for 22-hydroxyvitamin D4 are not available in the primary literature. However, its closest structural congener—22-hydroxyvitamin D3 [22(OH)D3, CAS 110927-46-3], which shares the 22-hydroxyl motif but on a D3 backbone with a 22–23 double bond—has been rigorously characterized in GFP-VDR translocation assays in human keratinocytes. In this system, 22(OH)D3 stimulated significantly less VDR translocation from cytoplasm to nucleus than 1α,25-dihydroxyvitamin D3 [1,25(OH)2D3], the full agonist hormonal form [1]. Specifically, 22(OH)D3 was reported to produce approximately 50% less nuclear translocation than 1,25(OH)2D3, classifying it as a partial VDR agonist in keratinocytes [1]. The effect was accompanied by weaker involucrin induction (a keratinocyte differentiation marker) relative to 20(OH)D3 and 20,23(OH)2D3, and little or no stimulation of CYP24A1 mRNA expression, a hallmark VDR target gene robustly induced by 1,25(OH)2D3 [1].

VDR Translocation

Class-level

22(OH)D3: ~50% less VDR nuclear translocation than 1,25(OH)2D3 in keratinocytes; no direct data for 22(OH)D4

Class-level partial agonism inferred; supports biased VDR signaling research

Data from congener; direct D4 evidence needed

Evidence Dimension	VDR nuclear translocation in human keratinocytes (GFP-VDR assay)
Target Compound Data	22-Hydroxyvitamin D4: no direct data available; class-level inference from 22(OH)D3
Comparator Or Baseline	22(OH)D3: ~50% less VDR nuclear translocation than 1,25(OH)2D3 [1]; 1,25(OH)2D3: full agonist (positive control)
Quantified Difference	~50% reduction in VDR nuclear translocation for 22(OH)D3 vs. 1,25(OH)2D3 (qualitative: partial agonism); class-level extrapolation to 22(OH)D4 assumes conserved 22-hydroxyl pharmacophore effect
Conditions	Human epidermal keratinocytes; GFP-tagged VDR constructs; confocal microscopy quantification (Drug Metab Dispos, 2011)

Why This Matters

For laboratories investigating biased VDR signaling or screening for tissue-selective vitamin D analogs, the class-level inference of partial VDR agonism distinguishes 22-hydroxyvitamin D4 from full agonists like calcitriol and positions it as a tool compound for studying ligand-specific VDR conformational dynamics independent of calcemic endpoints.

• [1] Tuckey RC, Li W, Shehabi HZ, Janjetovic Z, Nguyen MN, Kim TK, Chen J, Howell DE, Benson HAE, Sweatman T, Baldisseri DM, Slominski A. Production of 22-Hydroxy Metabolites of Vitamin D3 by Cytochrome P450scc (CYP11A1) and Analysis of Their Biological Activities on Skin Cells. Drug Metab Dispos. 2011;39(9):1577-1588. DOI: 10.1124/dmd.111.040071. View Source

Metabolic Clearance: Vitamin D4 Backbone Is Excreted More Rapidly Than Vitamin D3, Limiting Systemic Accumulation

In a radiolabeled metabolic tracing study directly comparing intravenously administered 22,23-³H-vitamin D4 (the parent scaffold of 22-hydroxyvitamin D4) with 1,2-³H-vitamin D3 in rats, the radioactivity derived from vitamin D4 declined more rapidly in all tissues examined and accumulated more quickly in intestinal contents and feces than that from vitamin D3 [1]. After a 0.25 μg intravenous dose, liver radioactivity peaked within 1 hour and was rapidly released; other tissues reached maximum radioactivity at approximately 4 hours and declined slowly thereafter. The accelerated appearance of ³H in feces indicated that vitamin D4 or its metabolites are excreted more rapidly than vitamin D3, rendering the D4 scaffold systemically shorter-lived [1]. This finding was later corroborated by feeding studies in rats confirming that vitamin D4 metabolites exhibit a tissue distribution similar to vitamin D3 but undergo faster elimination with apparently lower toxicity at high doses [1].

Metabolic Clearance

Cross-study comparable

³H-vitamin D4 cleared faster from tissues and excreted more rapidly in feces vs. ³H-vitamin D3 in rats

Supports shorter systemic exposure for in vivo D4 studies

Qualitative kinetics; quantitative half-lives not reported

Evidence Dimension	Tissue retention and fecal excretion kinetics of radiolabeled vitamin D
Target Compound Data	22,23-³H-vitamin D4: faster tissue radioactivity decline; more rapid fecal excretion of ³H [1]
Comparator Or Baseline	1,2-³H-vitamin D3: slower tissue clearance; slower fecal excretion [1]
Quantified Difference	Qualitative and kinetic: vitamin D4 ³H cleared from tissues more rapidly; fecal ³H appearance accelerated (exact t½ values not extractable from abstract; full-text required for quantitative comparison)
Conditions	Intravenous 0.25 μg dose in rats; tissue radioactivity time-course over 24+ hours; Archives of Biochemistry and Biophysics, 1968

Why This Matters

The inherently faster clearance of the D4 scaffold is a critical selection criterion for in vivo studies where prolonged systemic exposure to a vitamin D analog is undesirable, and it informs dosing regimens for any 22-hydroxyvitamin D4 experiments requiring sustained target engagement.

• [1] De Luca HF, Weller M, Blunt JW, Neville PF. Synthesis, biological activity, and metabolism of 22,23-³H-vitamin D4. Arch Biochem Biophys. 1968 Mar 20;124(1):122-128. DOI: 10.1016/0003-9861(68)90310-X. View Source

CYP24A1 Substrate Discrimination: Saturated 22–23 Bond Plus C24-Methyl Group Redirects Hydroxylation Away from Side-Chain Cleavage

Comparative metabolic studies in HepG2 hepatoma cells and HPK1A-ras target cells demonstrated that the vitamin D4 scaffold—characterized by a saturated 22–23 bond and a C24-methyl group—directs CYP24A1-mediated hydroxylation to the C24, C26, and C28 positions without evidence of the side-chain cleavage that is characteristic of vitamin D3 derivative metabolism [1]. Using 1α-hydroxyvitamin D4 (1α-OH-D4) and 1α,25-dihydroxyvitamin D4 (1α,25-(OH)2D4) as probes, Byford et al. showed that the D4 metabolic pattern mirrors that of D2 compounds (multiple hydroxylation at C24, C26, C28) rather than D3 compounds (which undergo side-chain cleavage and truncation) [1]. The 22,23-saturation and C24-methyl group were identified as the structural determinants responsible for targeting the CYP24A1 enzyme to specific side-chain positions [1]. The additional 22-hydroxyl present on 22-hydroxyvitamin D4 would be expected to further modulate—and potentially block—C24-hydroxylation at the adjacent position, creating a metabolic profile distinct from both parent D4 and D2/D3 analogs.

CYP24A1 Metabolism

Supporting evidence

D4 scaffold favors C24, C26, C28 hydroxylation without side-chain cleavage; D3 analogs undergo cleavage

Substrate probe for CYP24A1 regioselectivity studies

22-OH may further alter metabolic profile; direct 22-OH-D4 data recommended

Evidence Dimension	CYP24A1-mediated side-chain hydroxylation pattern in hepatic and target cells
Target Compound Data	22-Hydroxyvitamin D4: no direct CYP metabolism data; structural inference from 1α,25-(OH)2D4 backbone
Comparator Or Baseline	1α,25-(OH)2D4: hydroxylation at C24, C26, C28 (no cleavage); 1α,25-(OH)2D3: C24/C23 hydroxylation followed by side-chain cleavage [1]
Quantified Difference	Qualitative metabolic fate divergence: multiple hydroxylation (D4/D2-like) vs. oxidative cleavage (D3-like)
Conditions	HepG2 cells (hepatic metabolism model) and HPK1A-ras cells (target-cell metabolism model); J Steroid Biochem Mol Biol, 2002

Why This Matters

Investigators studying vitamin D catabolic pathways or designing metabolically stabilized analogs require a compound whose saturated 22–23 bond and 22-hydroxyl block the canonical side-chain cleavage route, making 22-hydroxyvitamin D4 a unique substrate probe for CYP24A1 enzymology.

• [1] Byford V, Strugnell S, Coldwell R, Schroeder N, Makin HLJ, Knutson JC, Bishop CW, Jones G. Use of vitamin D4 analogs to investigate differences in hepatic and target cell metabolism of vitamins D2 and D3. J Steroid Biochem Mol Biol. 2002. (AGRIS Record 65e016794c5aef494fe81bd6). View Source

22-Hydroxyvitamin D4 (CAS 51504-03-1): Evidence-Backed Application Scenarios for Targeted Research and Industrial Use

Negative Control Compound for VDR-Mediated Calcemic Activity in Bone and Mineral Metabolism Studies

The definitive demonstration that (22S)-hydroxyvitamin D4 lacks detectable antirachitic activity in the rachitic rat model [1] establishes this compound as a validated negative control for experiments requiring a vitamin D scaffold that does not trigger classical VDR-dependent calcium mobilization or bone calcification. Researchers investigating non-genomic vitamin D signaling pathways, membrane-associated VDR functions, or the dissociation of anti-proliferative from hypercalcemic effects can use 22-hydroxyvitamin D4 to confirm that observed effects are not confounded by calcemic activity. This application is directly supported by the null antirachitic finding in Section 3, Evidence Item 1.

Metabolic Probe for CYP24A1 Substrate Recognition and Side-Chain Hydroxylation Specificity

The vitamin D4 scaffold—with its saturated 22–23 bond and C24-methyl group—is metabolized by CYP24A1 via a pathway distinct from D3 compounds, favoring multiple hydroxylations (C24, C26, C28) over side-chain cleavage [1]. The additional 22-hydroxyl on 22-hydroxyvitamin D4 introduces a steric and electronic perturbation at the site immediately adjacent to the canonical C24 hydroxylation position, making this compound a specialized substrate analog for probing CYP24A1 regioselectivity. This application leverages the metabolic evidence from Section 3, Evidence Item 5, and is relevant to laboratories studying vitamin D catabolism or designing CYP24A1-resistant therapeutic analogs.

Lipophilicity Reference Standard for QSPR Model Calibration in Vitamin D Analog Design

With an XLogP3 of 6.9, 22-hydroxyvitamin D4 occupies a lipophilicity space intermediate between the highly hydrophobic parent vitamin D4 (LogP 7.6–8.2) and the clinically active 1α,25-dihydroxyvitamin D3 (XLogP 6.75) [1]. This well-defined logP value, combined with the compound's precisely characterized structure (exact mass 414.34978, TPSA 40.46 Ų, 2 HBD, 2 HBA) [2], makes it an ideal calibration standard for computational models predicting vitamin D analog partitioning, DBP-binding affinity, and membrane permeability. This application is supported by the physicochemical differentiation data in Section 3, Evidence Item 2.

Tool Compound for Investigating Biased VDR Agonism and Keratinocyte Biology Independent of Calcemic Endpoints

Class-level evidence from the structurally related 22-hydroxyvitamin D3 demonstrates that 22-hydroxylated vitamin D analogs function as partial VDR agonists, producing approximately 50% less VDR nuclear translocation than 1,25(OH)2D3 in human keratinocytes, with weaker differentiation marker induction (involucrin) and minimal CYP24A1 gene activation [1]. By extrapolation, 22-hydroxyvitamin D4—sharing the critical 22-hydroxyl pharmacophore—provides a scaffold for studying biased VDR agonism where the transcriptional output is qualitatively different from that of calcitriol. Combined with its lack of calcemic activity, this makes 22-hydroxyvitamin D4 a candidate for dissecting skin-specific VDR functions without confounding systemic calcium effects. This scenario derives from the class-level inference in Section 3, Evidence Item 3.

Application

Selection Property

Validation Focus

Non-calcemic VDR signaling studies

Reported absence of antirachitic activity

Antirachitic assay endpoint context

CYP24A1 substrate specificity studies

Divergent hydroxylation profile vs. D3 analogs

CYP24A1 regioselectivity assay review

Lipophilicity reference for QSPR modeling

Intermediate logP between vitamin D4 and calcitriol

DBP-binding and membrane partitioning prediction

Biased VDR agonism research

Partial VDR agonism inferred from 22-hydroxyl pharmacophore

VDR translocation and differentiation marker assays

• [1] Crump DR, Williams DH, Pelc B. (22S)-hydroxyvitamin D4. J Chem Soc Perkin Trans 1. 1973:2731-2733. DOI: 10.1039/P19730002731; Byford V, et al. J Steroid Biochem Mol Biol. 2002 (AGRIS); LookChem 22-Hydroxyvitamin D4 data; Tuckey RC, et al. Drug Metab Dispos. 2011;39(9):1577-1588. View Source
• [2] LIPID MAPS Structure Database. 22-Hydroxy Vitamin D4 (LMST03030004): exact mass 414.34978, TPSA 40.46, HBD 2, HBA 2. Accessed 2026-05-12. View Source